Cas no 2229572-49-8 (1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol)

• Product Name: 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol
• CAS No: 2229572-49-8
• MF: C₇H₈ClF₃N₂O₂
• MW: 244.598831176758
• CID: 6111310
• PubChem ID: 165683089
• Update Time: 2025-05-19

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol
• 1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethane-1,2-diol
• EN300-1960336
• 2229572-49-8

• Inchi： 1S/C7H8ClF3N2O2/c1-13-6(8)4(3(15)2-14)5(12-13)7(9,10)11/h3,14-15H,2H2,1H3
• InChI Key： UOIWMWMDWONGBS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(CO)O

Computed Properties

• Exact Mass: 244.0226397g/mol
• Monoisotopic Mass: 244.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.3Ų

Additional information on 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol

Comprehensive Overview of 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol (CAS No. 2229572-49-8)

The compound 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol (CAS No. 2229572-49-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a pyrazole core substituted with chloro, methyl, and trifluoromethyl groups, along with an ethane-1,2-diol side chain. Such a combination of functional groups makes it a versatile intermediate in organic synthesis and pharmaceutical research.

In the context of modern chemical research, 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol is often explored for its potential role in the development of novel agrochemicals and pharmaceuticals. The presence of the trifluoromethyl group, in particular, is noteworthy due to its ability to enhance the metabolic stability and bioavailability of compounds, a feature highly sought after in drug discovery. Researchers are increasingly focusing on such fluorinated compounds to address challenges in drug design and crop protection.

One of the most frequently asked questions in online searches related to this compound is: "What are the synthetic routes for 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol?" The synthesis typically involves multi-step reactions, starting from readily available pyrazole derivatives. Key steps often include halogenation, alkylation, and hydroxylation processes. Advanced techniques such as microwave-assisted synthesis and catalysis are also being investigated to improve yield and efficiency.

The growing interest in sustainable chemistry has further propelled research into this compound. With increasing regulatory pressures and environmental concerns, scientists are exploring greener synthetic pathways for 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol. Topics like "green synthesis of fluorinated pyrazoles" and "eco-friendly agrochemical intermediates" are trending in academic and industrial circles, reflecting the shift toward more sustainable practices.

Another area of interest is the compound's potential applications in material science. The incorporation of fluorinated pyrazoles into polymers and coatings can impart unique properties such as thermal stability, chemical resistance, and low surface energy. These characteristics are highly desirable in industries ranging from electronics to automotive coatings, making 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol a subject of ongoing investigation.

From a commercial perspective, the demand for high-purity intermediates like this compound is on the rise. Manufacturers and suppliers are frequently queried about "CAS 2229572-49-8 suppliers" and "bulk availability of fluorinated pyrazole derivatives." Ensuring consistent quality and scalability of production remains a critical challenge, driving innovations in process chemistry and analytical methods.

In summary, 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol (CAS No. 2229572-49-8) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with the evolving trends in sustainable synthesis and fluorine chemistry, ensure its continued relevance in scientific and industrial domains. As research progresses, this compound is likely to play an even more prominent role in addressing contemporary challenges across multiple sectors.